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Cat. No.: B12372027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: This guide provides a comprehensive overview of the solubility of 1-decanol, a

ten-carbon straight-chain fatty alcohol. The data presented here is directly applicable to its

deuterated isotopologues, such as 1-Decanol-d2-2 (CAS No. 1335435-63-6).[1][2] Stable

isotope labeling induces negligible changes in the physicochemical properties that govern

solubility in organic solvents. 1-Decanol is utilized in the manufacturing of plasticizers,

lubricants, surfactants, and solvents, and its solubility characteristics are critical for its

application in formulation, synthesis, and purification processes.[3][4]

Quantitative and Qualitative Solubility Data
The solubility of 1-decanol is governed by the "like dissolves like" principle. Its long, nonpolar

ten-carbon chain dominates its properties, making it highly soluble in nonpolar or moderately

polar organic solvents, while its terminal hydroxyl (-OH) group allows for some interaction with

polar protic solvents. It is generally considered insoluble in water.[3][4]

The following table summarizes the solubility of 1-decanol in various common organic solvents

based on available data.
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Solvent Solvent Polarity
Solubility/Miscibilit
y of 1-Decanol

Reference

Alcohols

Ethanol Polar Protic Soluble / Miscible[3][5] [3][5]

Methanol Polar Protic Soluble N/A

Ethers

Diethyl Ether Nonpolar Soluble / Miscible

Halogenated

Dichloromethane Polar Aprotic Soluble / Miscible [6]

Chloroform Polar Aprotic Soluble / Miscible N/A

Hydrocarbons

Hexane Nonpolar Soluble / Miscible[7] [7]

Petroleum Ether Nonpolar Soluble[3] [3]

Benzene Nonpolar Soluble[3] [3]

Toluene Nonpolar Soluble / Miscible N/A

Ketones

Acetone Polar Aprotic Soluble / Miscible N/A

Other

Acetonitrile Polar Aprotic

Partially Miscible

(Forms two phases at

lower temperatures)

[8]

Glacial Acetic Acid Polar Protic Soluble[3] [3]

DMSO Polar Aprotic Soluble / Miscible [2]

Water Polar Protic
Insoluble (0.37 g/100

mL at 20°C)[5]
[4][5]
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Factors Influencing Solubility
The solubility of a long-chain alcohol like 1-decanol is a balance of intermolecular forces

between the solute and the solvent. The following diagram illustrates the key relationships.

Caption: Conceptual diagram of factors influencing 1-decanol solubility.

Experimental Protocol: Isothermal Shake-Flask
Solubility Determination
The isothermal shake-flask method is a widely accepted and reliable technique for determining

the equilibrium solubility of a compound in a specific solvent.[9][10]

Objective: To determine the saturation concentration of 1-decanol in a selected organic solvent

at a constant temperature.

Materials:

1-Decanol (or 1-Decanol-d2-2)

High-purity organic solvent of choice

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control or a thermostated water bath

Analytical balance

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector (GC-FID), HPLC, or gravimetric analysis)

Procedure:
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Preparation: Add an excess amount of 1-decanol to a vial. The solid or liquid must be visibly

present in excess to ensure saturation is achievable.

Solvent Addition: Add a known volume or mass of the chosen organic solvent to the vial.

Equilibration:

Securely cap the vials to prevent solvent evaporation.

Place the vials in the temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72

hours). The concentration in the liquid phase should not change over time.[10][11]

Phase Separation:

Remove the vials from the shaker and allow them to stand at the experimental

temperature for a short period (e.g., 30 minutes) to allow undissolved material to settle.

Carefully withdraw a sample from the supernatant (the clear liquid phase) using a syringe.

Immediately filter the sample through a syringe filter into a clean, tared vial to remove all

undissolved microparticles.[11] This step is critical to avoid overestimation of solubility.

Analysis:

Accurately weigh or dilute the filtered sample (the saturated solution).

Quantify the concentration of 1-decanol in the sample using a pre-calibrated analytical

method (e.g., GC-FID).

Calculate the solubility in the desired units (e.g., mg/mL, mol/L).

The following workflow diagram visualizes this experimental protocol.
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Isothermal Shake-Flask Workflow
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Caption: Experimental workflow for solubility determination via the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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